Physicochemical Property Comparison vs. 6-Methylnicotinamide
5-Cyclopropoxy-6-methylnicotinamide exhibits a computed XLogP3-AA of 0.7, compared to 0.5 for unsubstituted 6-methylnicotinamide, indicating moderately increased lipophilicity that can enhance membrane permeability without violating Lipinski's Rule of Five [1]. The topological polar surface area (TPSA) of 65.2 Ų for the target compound versus 63.8 Ų for 6-methylnicotinamide represents a marginal difference, but the combination of higher LogP with comparable TPSA suggests improved passive diffusion potential [2]. The 5-cyclopropoxy group increases the molecular weight by 56 Da relative to 6-methylnicotinamide (192.21 vs. 136.15 g/mol), adding steric bulk that directly impacts target binding site complementarity .
| Evidence Dimension | Computed LogP (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 0.7; MW = 192.21 g/mol; TPSA = 65.2 Ų |
| Comparator Or Baseline | 6-Methylnicotinamide: XLogP3-AA = 0.5; MW = 136.15 g/mol; TPSA ≈ 63.8 Ų |
| Quantified Difference | Δ XLogP = +0.2 log units; Δ MW = +56.06 g/mol; Δ TPSA = +1.4 Ų |
| Conditions | Computed physicochemical properties using PubChem/XLogP3 algorithm; no experimental LogP or permeability data available for direct comparison. |
Why This Matters
The 0.2 log unit increase in computed LogP, combined with a larger steric footprint, can translate into measurably different passive membrane permeability and protein-binding characteristics, making this compound a distinct chemical probe rather than an interchangeable analog.
- [1] PubChem Compound Summary: 5-Cyclopropoxy-6-methylnicotinamide, CID 72231862, XLogP3-AA value. View Source
- [2] PubChem Compound Summary: 6-Methylnicotinamide, CID 69407, XLogP3-AA value. View Source
